Cas no 17459-03-9 (N,N-Dimethyl-4-nitrobenzenesulfonamide)

• Product Name: N,N-Dimethyl-4-nitrobenzenesulfonamide
• CAS No: 17459-03-9
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• MDL: MFCD00277215
• CID: 122358
• PubChem ID: 2747580
• Update Time: 2025-10-19

N,N-Dimethyl-4-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-nitrobenzenesulfonamide
• 4-(N,N-dimethylaminosulfonyl)nitrobenzene
• Benzenesulfonamide,N,N-dimethyl-4-nitro-
• N1,N1-DIMETHYL-4-NITROBENZENE-1-SULFONAMIDE
• 4-nitro-benzenesulfonic acid dimethylamide
• 4-Nitro-benzolsulfonsaeure-dimethylamid
• 4-nitro-N,N-dimethylbenzenesulfonamide
• N,N-dimethyl-4-nitro-benzenesulfonamide
• N-(4-NITROPHENYLSULFONYL)DIMETHYLAMINE
• Oprea1_081874
• DTXSID80372671
• MFCD00277215
• Z45527535
• ZCWXRMBVAKOURU-UHFFFAOYSA-N
• W17519
• SCHEMBL1164063
• SB77098
• 4-nitrobenzenesulphonic acid-dimethylamide
• AS-65908
• AKOS002968950
• N,N-dimethyl-4-nitrobenzene-1-sulfonamide
• CS-0059967
• 17459-03-9
• DB-361229

• MDL： MFCD00277215
• Inchi： 1S/C8H10N2O4S/c1-9(2)15(13,14)8-5-3-7(4-6-8)10(11)12/h3-6H,1-2H3
• InChI Key： ZCWXRMBVAKOURU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 230.03600
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.58000
• LogP: 2.44910

Additional information on N,N-Dimethyl-4-nitrobenzenesulfonamide

Comprehensive Overview of N,N-Dimethyl-4-nitrobenzenesulfonamide (CAS 17459-03-9): Properties, Applications, and Industry Insights

N,N-Dimethyl-4-nitrobenzenesulfonamide (CAS 17459-03-9) is a specialized sulfonamide derivative with a nitro-functionalized aromatic ring, widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound, often abbreviated as DMNBSA, has garnered attention due to its unique chemical properties, including solubility in polar solvents and stability under controlled conditions. Researchers and manufacturers value it for its versatility in constructing complex molecular frameworks, particularly in drug discovery and agrochemical development.

The growing demand for high-purity sulfonamides in R&D laboratories has placed N,N-Dimethyl-4-nitrobenzenesulfonamide under the spotlight. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact. A frequently searched question—"How is N,N-Dimethyl-4-nitrobenzenesulfonamide used in peptide coupling reactions?"—highlights its utility as a protecting group or activating agent in bioconjugation.

From a structural perspective, the nitro group at the para-position enhances the compound's electron-withdrawing capacity, making it valuable for photocatalysis studies. This aligns with the rising popularity of visible-light-driven reactions, a hot topic in sustainable chemistry forums. Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify its purity, addressing another common query: "What methods ensure CAS 17459-03-9 batch consistency?"

In industrial settings, N,N-Dimethyl-4-nitrobenzenesulfonamide serves as a precursor for dye manufacturing and functional materials. Its compatibility with polymer modification processes has been explored in material science journals, resonating with searches for "sulfonamide-based additives for high-performance polymers." Safety data sheets emphasize standard lab precautions, though it is not classified under restrictive regulatory lists.

Emerging applications in biomedical imaging probes have further expanded its relevance. A 2023 study highlighted its derivatization potential for fluorescent tags, tying into the broader demand for non-invasive diagnostic tools. This positions CAS 17459-03-9 as a compound bridging traditional organic chemistry and cutting-edge biotechnology—a duality frequently cited in patent filings.

To address storage concerns, suppliers recommend airtight containers away from UV exposure, as the nitroaromatic moiety may degrade under prolonged light. Such practical insights respond to niche queries like "Shelf-life of N,N-Dimethyl-4-nitrobenzenesulfonamide in ambient conditions." With a melting point range of 120–123°C, its thermal behavior is well-documented for process scale-up considerations.

In summary, N,N-Dimethyl-4-nitrobenzenesulfonamide (CAS 17459-03-9) exemplifies how targeted chemical modifications unlock multifunctional utility. Its intersection with trending scientific domains ensures continued relevance, while robust quality control protocols meet industry standards. For researchers navigating structure-activity relationships or catalysis mechanisms, this compound remains a strategic building block worth deeper exploration.